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Compound of Interest

Compound Name: Tributoxy(phenyl)silane
CAS No.: 10581-02-9
Cat. No.: B3045377
Get Quote
. J

CAS Number: 10581-02-9 Chemical Formula:

Molecular Weight: 324.53 g/mol Synonyms: Phenyltributoxysilane; Silane, tributoxyphenyl-[1][2]

Part 1: Executive Technical Summary

Tributoxy(phenyl)silane is an organosilane characterized by a central silicon atom bonded to
a phenyl group and three hydrolyzable butoxy groups. Unlike its lighter analogs
(methoxy/ethoxy silanes), the steric bulk of the tributoxy group significantly alters its hydrolysis
kinetics and toxicological profile.

The Core Hazard Mechanism: The primary safety concern is not the parent molecule in its
pristine state, but its hydrolysis products. Upon contact with moisture (atmospheric or mucosal),
the molecule cleaves to release 1-Butanol and Phenylsilanetriol (which rapidly oligomerizes).

o Risk Driver: The release of 1-Butanol (n-Butanol) introduces a risk of Serious Eye Damage
(Category 1) and Central Nervous System (CNS) depression, distinct from the ethanol
release of standard silanes.
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» Kinetic Factor: Hydrolysis is slower than Phenyltrimethoxysilane due to steric hindrance,
leading to a "delayed onset" hazard profile that can deceive handlers into complacency.

Part 2: Physicochemical & Hazard Profile
Hydrolysis & Hazard Cascade

The safety profile is dynamic. The moment the container is opened, the "Dry" hazard profile
shifts toward the "Wet" profile.

Reaction:

¢ : Unstable; condenses to silicone resins (low toxicity).

e (1-Butanol): The primary toxicological vector.[3]

DOT Visualization: The Hydrolysis Hazard Cascade
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Figure 1: Mechanistic pathway showing the conversion of the parent silane into its
toxicologically active components.

GHS Hazard Identification (Derived & Read-Across)

Due to limited direct testing on CAS 10581-02-9, the following classification is scientifically
derived from the Structure-Activity Relationship (SAR) of the phenylsilane core and the 1-
butanol leaving group.
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Hazard Class

GHS Category

H-Code

Mechanistic
Justification

Eye Damage/Irritation

Category 1

H318

Critical: Hydrolysis
releases 1-Butanol, a
known severe eye
irritant (unlike
ethanol's Cat 2A).

Skin

Corrosion/Irritation

Category 2

H315

Solvent action of the
parent silane defats
skin; butanol

exacerbates irritation.

Flammable Liquids

Category 4

H227

High MW implies high
Flash Point (>93°C),
but hydrolysis
releases flammable
butanol (FP 35°C).

STOT - Single

Exposure

Category 3

H335/H336

Respiratory irritation
and drowsiness (n-
butanol effect).[3][4][5]

Acute Toxicity (Oral)

Category 4

H302

Harmful if swallowed
(based on
phenylsilane analog
data).[4][5]

Critical Note: While the parent silane has a high flash point, waste containers may accumulate

hydrolyzed 1-butanol, creating a hidden flammability hazard (Flash Point ~35°C) in "non-

flammable" waste streams.
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Part 3: Self-Validating Safety Protocols
PPE Selection Logic

Standard latex gloves are insufficient due to the organic solvent nature of the silane and the
permeation potential of butanol.

e Primary Barrier: Nitrile Rubber (Minimum thickness: 0.11 mm).
o Validation: 1-Butanol breakthrough time > 480 mins.
o Secondary Barrier (Spills): Silver Shield / 4H laminate gloves.

o Eye Protection: Chemical Splash Goggles are mandatory. Safety glasses are inadequate
due to the H318 (irreversible eye damage) risk from hydrolysis.

Storage & Stability Protocol

o Atmosphere: Store under dry nitrogen or argon.

o Cap Integrity: Use Teflon-lined caps. Do not use standard polyethylene liners which may
swell.

o Incompatibility: Segregate from strong oxidizers and water/protic solvents.

o Self-Validation Check: Inspect the liquid for cloudiness or gel formation. Cloudiness indicates
hydrolysis (resin formation) and the presence of free butanol.

Spill Response Workflow (The "Loop" System)

This protocol uses a feedback loop to ensure total neutralization before disposal.

DOT Visualization: Emergency Response Logic
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Figure 2: Iterative spill response ensuring complete hydrolysis and neutralization.

Detailed Protocol:

* [solate: Remove ignition sources immediately. The hydrolysis product (butanol) is flammable.
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e Absorb: Use inert material (vermiculite/sand). Do not use combustible materials like sawdust.

o Deactivate: Treat the absorbed spill with a 5% aqueous sodium carbonate solution. This

forces the hydrolysis to completion in a controlled manner, converting the reactive silane into

inert silicone solids and butanol.

o Disposal: Package the waste as Flammable Solid (due to absorbed butanol).

Part 4: First Aid (Mechanistic Rationale)

Exposure Route

Immediate Action

Scientific Rationale

Eye Contact

Rinse for 15+ mins

immediately. Lift eyelids.

Critical: The silane hydrolyzes
on the moist eye surface,
releasing butanol and
acid/base catalysts. Immediate
dilution is vital to prevent

corneal opacity (H318).

Skin Contact

Wash with soap and water.[6]
Remove contaminated
clothing.[3][5][71[8]

Lipophilic nature allows the
silane to penetrate the stratum
corneum; butanol release

causes dermatitis.

Move to fresh air.[5][6][9]

Vapors contain n-butanol. If

Inhalation ) ] drowsiness occurs, oxygen
Monitor for CNS depression. )
may be required.
Vomiting risks aspiration of the
) Do NOT induce vomiting. foaming silane/alcohol mixture
Ingestion ] ) ]
Rinse mouth. into the lungs (Chemical
Pneumonitis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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